N-(3-fluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(4-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C11H9FN4O3/c12-8-2-1-3-9(4-8)14-11(17)7-15-6-10(5-13-15)16(18)19/h1-6H,7H2,(H,14,17)
• InChI Key: BMFCRWGZBZBFKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CN2C=C(C=N2)[N+](=O)[O-]
• Molecular Formula: C11H9FN4O3
• Molecular Weight: 264.21 g/mol

Description

N-(3-fluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as FNPA and is synthesized using a specific method. FNPA has shown promising results in scientific research applications, and its mechanism of action and biochemical and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of FNPA is not fully understood, but it is believed to target specific enzymes and receptors in the body. FNPA has been shown to inhibit the activity of certain enzymes, such as matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis. FNPA has also been shown to modulate the activity of certain receptors, such as the dopamine D3 receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
FNPA has been shown to have various biochemical and physiological effects in the body. In cancer research, FNPA has been shown to inhibit the activity of MMPs, which are involved in cancer cell invasion and metastasis. In neuroscience, FNPA has been shown to modulate the activity of dopamine receptors, which are involved in the regulation of mood and behavior. FNPA has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

FNPA has several advantages for lab experiments, including its unique chemical structure and pharmacological properties, which make it a potential drug candidate. However, there are also limitations to using FNPA in lab experiments, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of FNPA, including further investigation of its mechanism of action, optimization of its pharmacological properties, and development of new drug candidates based on its chemical structure. FNPA may also have potential applications in other fields, such as materials science and catalysis, which should be explored in future research.

Scientific Research Applications

FNPA has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and medicinal chemistry. In cancer research, FNPA has shown promising results in inhibiting the growth of cancer cells by targeting the tumor microenvironment. In neuroscience, FNPA has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In medicinal chemistry, FNPA has been investigated for its potential as a drug candidate due to its unique chemical structure and pharmacological properties.

Synthesis routes and methods

Procedure details

A solution of phosphorus oxychloride (668 mg, 4.40 mmol) in tetrahydrofuran (4 ml) was added to a mixture of (4-nitro-1H-pyrazol-1-yl)acetic acid (684 mg, 4.00 mmol), 3-fluoroaniline (500 mg, 4.5 mmol) and pyridine (1.26 g, 16 mmol) in tetrahydrofuran (20 ml) at 0° C. under argon. The resulting mixture was stirred for 1 hour and an aqueous solution of sodium bicarbonate (20 ml) added. The mixture was further diluted with water and extracted with ethyl acetate (3×50 ml). The organic phase was recovered, dried and concentrated to give an oil which was triturated with diethyl ether:petroleum ether (1:1) to yield N-(3-fluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide (695 mg, 65% yield):